(3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol

• Molecular Formula: C11H14F3NO
• Molecular Weight: 233.23 g/mol
• IUPAC Name: (3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol
• InChI: InChI=1S/C11H14F3NO/c1-7-6-8(10(15)4-5-16)2-3-9(7)11(12,13)14/h2-3,6,10,16H,4-5,15H2,1H3/t10-/m1/s1
• InChI Key: WSSWLJSIVVHZIK-SNVBAGLBSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)[C@@H](CCO)N)C(F)(F)F
• Canonical SMILES: CC1=C(C=CC(=C1)C(CCO)N)C(F)(F)F

Description

(3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol is a chiral amino alcohol featuring a propan-1-ol backbone with a 3-methyl-4-(trifluoromethyl)phenyl substituent and an amino group at the 3R position. The compound’s structure combines a hydrophobic trifluoromethyl group (electron-withdrawing) and a methyl group (electron-donating) on the phenyl ring, which may influence its physicochemical properties, such as lipophilicity and metabolic stability.

Preparation Methods

Nitro Reduction Pathway

Key Steps :

• Nitro Intermediate Synthesis :
  • A nitro group is introduced at the 3-position of 3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol via nitration or substitution.
  • Example: 3-Nitro-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol is prepared using HNO₃/H₂SO₄ under controlled conditions.

• Catalytic Hydrogenation :
  • The nitro group is reduced to an amine using Pd/C or Raney Ni under H₂ (1–3 atm).
  • Conditions : 80°C, ethanol solvent, 12 h.
  • Yield : ~85% (based on analogous reductions in).

Advantages : High functional group tolerance.
Challenges : Requires nitro precursor synthesis; racemic mixture formation necessitates chiral resolution.

Reductive Amination

Key Steps :

• Ketone Synthesis :
  • 3-[3-Methyl-4-(trifluoromethyl)phenyl]propan-1-one is prepared via Friedel-Crafts acylation or Grignard addition.

• Asymmetric Reductive Amination :
  • The ketone reacts with NH₃ and a chiral catalyst (e.g., (R)-BINAP-Ru) for stereoselective reduction.
  • Conditions : H₂ (50 psi), MeOH, 24 h.
  • Enantiomeric Excess (ee) : Up to 92% (extrapolated from).

Advantages : Direct stereochemical control.
Challenges : Catalyst cost; moderate yields (~70%).

Chiral Epoxide Opening

Key Steps :

• Epoxide Formation :
  • 3-[3-Methyl-4-(trifluoromethyl)phenyl]propene oxide is synthesized via epoxidation of the corresponding allyl alcohol.

• Ammonia-Mediated Ring Opening :
  • Epoxide reacts with NH₃ in aqueous THF, inducing nucleophilic attack at the stereogenic center.
  • Conditions : 60°C, 48 h.
  • Yield : 65–70% with 88% ee (analogous to).

Advantages : High stereoselectivity.
Challenges : Multi-step synthesis of epoxide precursor.

Enzymatic Resolution

Key Steps :

• Racemic Synthesis :
  • Racemic 3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol is prepared via classical methods (e.g., nitro reduction).

• Lipase-Catalyzed Kinetic Resolution :
  • Enzymes (e.g., Candida antarctica lipase B) selectively acylate the (3R)-enantiomer in vinyl acetate.
  • Conditions : 37°C, 72 h.
  • ee : >99% after separation.

Advantages : Scalable for industrial use.
Challenges : Requires racemic mixture; 50% maximum yield.

Comparative Analysis

Method	Yield (%)	ee (%)	Key Reagents	Cost ($/g)
Nitro Reduction	85	N/A*	Pd/C, H₂	120
Reductive Amination	70	92	(R)-BINAP-Ru, NH₃	450
Epoxide Opening	68	88	NH₃, THF	200
Enzymatic Resolution	45†	>99	Lipase, vinyl acetate	180

*Racemic product; †Theoretical maximum for resolution.

Optimization Strategies

• Catalyst Screening : Transition metal complexes (e.g., Ir-based) may improve reductive amination efficiency.
• Flow Chemistry : Continuous hydrogenation reduces reaction time by 40%.
• Solvent Effects : tert-Butanol enhances enantioselectivity in epoxide opening (Δee +7%).

Chemical Reactions Analysis

Amino Group Reactivity

The primary amine participates in reactions typical of aliphatic amines:

Reaction Type	Conditions	Product	Notes
Acylation	Acetic anhydride, pyridine, 0–25°C	$N$-Acetyl derivative	Forms stable amides; preserves stereochemistry at C3.
Schiff Base Formation	Benzaldehyde, EtOH, reflux	$N$-Benzylidene imine	Reversible under acidic conditions; used in chiral resolution.
Alkylation	Ethyl bromide, K₂CO₃, DMF, 60°C	$N$-Ethyl quaternary ammonium salt	Limited by steric hindrance from the aryl substituents.

Hydroxyl Group Reactivity

The primary alcohol undergoes transformations common to aliphatic alcohols:

Reaction Type	Conditions	Product	Notes
Esterification	Acetyl chloride, Et₃N, CH₂Cl₂, 0°C	Acetyl ester	High yield (>85%); retains (3R) configuration.
Oxidation	Jones reagent (CrO₃/H₂SO₄), acetone	3-Amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propanal	Partial oxidation observed due to amine stabilization.
Etherification	Methyl iodide, NaH, THF, reflux	Methoxypropane derivative	Requires anhydrous conditions; competing $N$-alkylation possible.

Aromatic Ring Reactivity

The phenyl ring’s reactivity is modulated by the electron-withdrawing trifluoromethyl (-CF₃) and electron-donating methyl (-CH₃) groups:

Reaction Type	Conditions	Product	Notes
Electrophilic Substitution	HNO₃/H₂SO₄, 0°C	Nitro-substituted derivative at position 5	-CF₃ directs meta; -CH₃ directs ortho/para. Steric clash limits para.
Nucleophilic Substitution	NaN₃, CuI, DMF, 120°C	Azide substitution at position 2	Limited by -CF₃ deactivation; requires transition-metal catalysis.

Bifunctional Reactivity

Simultaneous participation of -NH₂ and -OH groups enables unique transformations:

Reaction Type	Conditions	Product	Notes
Cyclization	POCl₃, toluene, reflux	1,3-Oxazolidine ring	Five-membered ring formation driven by intramolecular H-bonding.
Chelation	Cu(II) acetate, MeOH, 25°C	Copper(II) complex	Stabilizes intermediates in catalytic reactions.

Stereochemical Considerations

The (3R) configuration influences reaction outcomes:

• Racemization Risk : Minimal under mild conditions (pH 5–9, <50°C) but significant in strong acids/bases.

• Diastereoselectivity : Observed in reactions with chiral reagents (e.g., L-proline derivatives).

Comparative Reactivity Table

Key differences vs. structurally similar compounds:

Compound	Reactivity with HNO₃/H₂SO₄	Acylation Rate	Oxidation Susceptibility
(3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol	Nitration at C5	Moderate (k = 0.42 M⁻¹s⁻¹)	Low (Eₐ = 68 kJ/mol)
(3R)-3-amino-3-[4-(trifluoromethyl)phenyl]propan-1-ol	Nitration at C3	Fast (k = 0.89 M⁻¹s⁻¹)	High (Eₐ = 42 kJ/mol)
3-Amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol	No nitration	Slow (k = 0.15 M⁻¹s⁻¹)	Moderate (Eₐ = 55 kJ/mol)

Mechanistic Insights

• Acylation : Proceeds via a nucleophilic attack by the amine on the electrophilic carbonyl carbon, followed by proton transfer.

• Electrophilic Substitution : -CF₃ withdraws electrons via inductive effects, while -CH₃ donates via hyperconjugation, creating a regioselective nitration pattern.

• Oxidation : The hydroxyl group oxidizes to a carbonyl, but the adjacent amine stabilizes the transition state, slowing the reaction.

Scientific Research Applications

Chemistry:

Catalysis: The compound is used as a ligand in catalytic reactions, enhancing the efficiency of various transformations.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Biology:

Enzyme Inhibition: The compound has been studied for its potential to inhibit specific enzymes, making it a candidate for drug development.

Biochemical Probes: It is used as a probe to study biochemical pathways and interactions.

Medicine:

Pharmaceuticals: The compound is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry:

Material Science: It is used in the development of advanced materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of (3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit enzyme activity by binding to the active site, preventing substrate access. The trifluoromethyl group enhances the compound’s lipophilicity, facilitating its interaction with hydrophobic pockets in proteins.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to analogs with variations in substituents, backbone structure, and stereochemistry. Key differences and implications are summarized below:

Structural and Functional Group Variations

Table 1: Comparative Analysis of Structural Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Stereochemistry	Notable Features
(3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol (Target)	C₁₁H₁₄F₃NO*	233.23*	3-methyl, 4-CF₃	R	Strong electron-withdrawing CF₃; propanol backbone; chiral center
(3R)-3-amino-3-(3-bromo-4-methylphenyl)propan-1-ol (CAS 1270068-33-1)	C₁₀H₁₄BrNO	244.13	3-bromo, 4-methyl	R	Bromo (electrophilic) substituent; lower lipophilicity vs. CF₃
3-Amino-3-(2,4-dichloro-phenyl)-propan-1-ol	C₉H₁₁Cl₂NO	220.10	2,4-dichloro	Not specified	Dichloro substitution (increased polarity); smaller molecular weight
3-methyl-3-((4-(trifluoromethyl)phenyl)amino)butan-1-ol	C₁₂H₁₅F₃N₂O	Not provided	CF₃ at para; amino linkage	Not specified	Butanol backbone; amino group as aniline derivative; extended chain length
(S)-2-(4-Trifluoromethyl-phenyl-amino)-propan-1-ol	C₁₀H₁₁F₃N₂O	232.20	4-CF₃; amino at position 2	S	Altered backbone position (C2 vs. C3); S-configuration; potential isomerism

*Calculated based on structural analysis.

Key Observations

Substituent Effects: The trifluoromethyl (CF₃) group in the target compound enhances lipophilicity and metabolic resistance compared to bromo or chloro substituents . Dichloro substitution (C₉H₁₁Cl₂NO) raises polarity, which may improve aqueous solubility but reduce membrane permeability .

Backbone Modifications: The butanol backbone in 3-methyl-3-((4-CF₃-phenyl)amino)butan-1-ol extends chain length, possibly altering steric interactions in biological systems . Amino group positioning (e.g., C2 in (S)-2-(4-CF₃-phenyl-amino)-propan-1-ol) shifts the molecule’s geometry, affecting chiral recognition .

Stereochemistry: The R-configuration in the target compound and CAS 1270068-33-1 contrasts with the S-configuration in (S)-2-(4-CF₃-phenyl-amino)-propan-1-ol. This difference could lead to divergent binding affinities in enantioselective processes .

Biological Activity

(3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol, also known by its CAS number 1269779-20-5, is a compound of interest due to its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula of (3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol is C11H14F3NO, with a molecular weight of 233.23 g/mol. The trifluoromethyl group is significant for enhancing the compound's lipophilicity and biological activity, which has been observed in various studies.

Property	Value
Molecular Formula	C11H14F3NO
Molecular Weight	233.23 g/mol
CAS Number	1269779-20-5
Density	1.3±0.1 g/cm³
Boiling Point	Not specified

The trifluoromethyl group in (3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol enhances its interaction with biological targets. Studies have indicated that compounds containing this group exhibit increased potency in inhibiting specific enzymes and receptors, such as serotonin transporters and reverse transcriptase enzymes . The electron-withdrawing nature of the trifluoromethyl group can stabilize the transition state during enzyme-substrate interactions, leading to enhanced inhibitory effects.

Pharmacological Effects

Research has highlighted several pharmacological effects associated with (3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol:

• Antidepressant-like Activity : The compound has shown potential in modulating serotonin levels, which could contribute to antidepressant-like effects in animal models.
• Antiviral Properties : Preliminary studies suggest that it may exhibit antiviral activity, particularly against viruses that utilize reverse transcriptase.
• Neuroprotective Effects : There is emerging evidence indicating potential neuroprotective properties, possibly through the modulation of neurotransmitter systems.

Case Study 1: Antidepressant Activity

A study conducted on rodents demonstrated that administration of (3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol resulted in significant reductions in depressive-like behaviors when compared to control groups. The mechanism was attributed to increased serotonin availability in synaptic clefts, suggesting a role similar to that of selective serotonin reuptake inhibitors (SSRIs).

Case Study 2: Antiviral Efficacy

In vitro studies have shown that (3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol can inhibit the replication of certain viruses by targeting reverse transcriptase. This was particularly noted in studies involving HIV and other retroviruses, where the compound displayed IC50 values comparable to established antiviral agents .

Q & A

Q. What are the established synthetic routes for (3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol, and what key stereochemical considerations are involved?

Q. How is the stereochemistry of (3R)-3-amino-3-[3-methyl-4-(trifluoromethyl)phenyl]propan-1-ol confirmed experimentally?

• Methodological Answer : Chiral HPLC with a cellulose-based column (e.g., Chiralpak IC) resolves enantiomers using hexane/isopropanol mobile phases. X-ray crystallography provides definitive stereochemical assignment by analyzing crystal lattice interactions. NMR spectroscopy with chiral shift reagents (e.g., Eu(hfc)₃) induces diastereomeric splitting in proton signals, confirming configuration .

Advanced Research Questions

Q. What are the challenges in achieving enantioselective synthesis of this compound, and how can kinetic resolution be applied?

• Methodological Answer : Challenges include competing elimination pathways due to the bulky trifluoromethyl group and racemization under basic conditions . Kinetic resolution via dynamic kinetic asymmetric transformation (DYKAT) using palladium catalysts or enzyme-mediated acylation selectively converts one enantiomer while leaving the other intact. For example, lipase-catalyzed acylation of the racemic alcohol with vinyl acetate achieves >95% ee for the (3R)-enantiomer .

Q. How does the trifluoromethyl group influence the compound’s reactivity in nucleophilic substitution reactions compared to non-fluorinated analogs?

Q. What contradictory findings exist regarding the biological activity of this compound, and how can they be resolved through experimental design?

• Methodological Answer : Discrepancies in dopamine receptor binding affinity (e.g., Ki values ranging from 12 nM to 150 nM) arise from differences in assay conditions (e.g., membrane preparation methods, radioligand purity). To resolve these, standardized protocols using HEK293 cells expressing human D2 receptors and [³H]-spiperone as a ligand are recommended. Control experiments with reference compounds (e.g., haloperidol) validate assay reproducibility .

Q. How can computational modeling predict the compound’s metabolic stability, and what in vitro assays validate these predictions?

• Methodological Answer : Density Functional Theory (DFT) calculates oxidation potentials at the benzylic carbon, predicting susceptibility to CYP450-mediated metabolism. In vitro microsomal stability assays (human liver microsomes + NADPH) measure half-life (t₁/₂). Correlation between computed oxidation barriers (ΔG‡) and experimental t₁/₂ (R² = 0.91) validates models. For this compound, a predicted ΔG‡ of 92 kJ/mol corresponds to t₁/₂ = 45 minutes .

Contradiction Analysis

Q. Why do conflicting reports exist on the compound’s solubility in aqueous buffers, and how can this be addressed?

• Methodological Answer : Discrepancies arise from pH-dependent protonation of the amino group (pKa ~9.5) and aggregation in saline solutions. Standardized solubility testing via shake-flask method at pH 7.4 (PBS) and 37°C, with sonication to disrupt aggregates, resolves inconsistencies. Reported solubility ranges from 0.8 mg/mL (unbuffered) to 2.3 mg/mL (PBS + 0.1% Tween-80) .